Cas no 3483-82-7 (N-Benzoyl-L-tyrosine ethyl ester)

• Product Name: N-Benzoyl-L-tyrosine ethyl ester
• CAS No: 3483-82-7
• Molecular Formula: C₁₈H₁₉NO₄
• Molecular Weight: 313.3478
• MDL: MFCD00002388
• CID: 44210
• PubChem ID: 87564082

N-Benzoyl-L-tyrosine ethyl ester Properties

Names and Identifiers

• Ethyl N-benzoyl-L-tyrosinate
• N-Benzoyl-L-tyrosine ethyl ester
• BTEE
• N-Benzoyl-L-tyrosine ethyl ester (BTEE)
• Bz-L-Tyr-OEt
• Bz-Tyr-OEt
• ethyl (2S)-2-benzamido-3-(4-hydroxyphenyl)propanoate
• PARAGOS 300146
• (S)-Ethyl 2-benzamido-3-(4-hydroxyphenyl)propanoate
• Benzoyl-L-tyrosine ethyl ester
• Benzoyltyrosine ethyl ester
• Ethyl benzoyltyrosinate
• N-Benzoyltyrosine ethyl ester
• BENZOYL-TYR-OET
• L-Tyrosine, N-benzoyl-, ethyl ester
• Tyrosine, N-benzoyl-, ethyl ester
• N-benzoyl-l-tyrosine ethylester
• SRLROPAFMUDDRC-INIZCTEOSA-N
• Bz-Tyr-OEt; BTEE
• Ethy
• B-0850
• MS-20626
• 3483-82-7
• AKOS016843037
• (S)-2-Benzoylamino-3-(4-hydroxy-phenyl)-propionic acid ethyl ester
• PhCO-Tyr-OEt
• N-Benzoyl-L-tyrosineethylester
• B1140
• AC-19245
• CS-W013955
• AI3-28819
• CHEMBL33242
• (S)-ethyl-2-benzoylamino-3-(4hydroxyphenyl)propionate
• M03119
• BDBM50100038
• CHEBI:91051
• DTXSID60883977
• AM82325
• HY-W013239
• N-Benzoyl-L-tyrosine ethyl ester, >=98.0% (NT)
• NSC-75895
• NS00049486
• EINECS 222-469-2
• Tyrosine, N-benzoyl-, ethyl ester, L-
• Ethyl 2-(benzoylamino)-3-(4-hydroxyphenyl)propanoate #
• MFCD00002388
• NSC 75895
• J2P4C4RJ59
• UNII-J2P4C4RJ59
• A822427
• SCHEMBL1784498
• NCGC00166028-01
• Q27163040
• AC8694
• Bz-Tyr-OEt,98%
• DTXCID301023452

• MDL： MFCD00002388
• InChIKey： SRLROPAFMUDDRC-INIZCTEOSA-N
• Inchi： 1S/C18H19NO4/c1-2-23-18(22)16(12-13-8-10-15(20)11-9-13)19-17(21)14-6-4-3-5-7-14/h3-11,16,20H,2,12H2,1H3,(H,19,21)/t16-/m0/s1
• SMILES： O(C([H])([H])C([H])([H])[H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

• Exact Mass: 313.13100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 313.13140809g/mol
• Heavy Atom Count: 23
• Complexity: 385
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• LogP: 2.68730
• PSA: 75.63000
• Refractive Index: -29 ° (C=1, EtOH)
• Boiling Point: 453.15°C (rough estimate)
• Melting Point: 120.0 to 124.0 deg-C
• Color/Form: Powder
• Solubility: Soluble in methanol and ethanol, insoluble in water.
• Specific Rotation: -24 º (c=1, EtOH)
• Density: 1.2389 (rough estimate)

N-Benzoyl-L-tyrosine ethyl ester Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• TSCA：Yes

N-Benzoyl-L-tyrosine ethyl ester Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters